Cas no 2027657-55-0 (Pentane, 5-bromo-1,2-dimethoxy-)

• Product Name: Pentane, 5-bromo-1,2-dimethoxy-
• CAS No: 2027657-55-0
• MF: C₇H₁₅BrO₂
• MW: 211.096801996231
• CID: 5286985
• Update Time: 2025-06-13

Pentane, 5-bromo-1,2-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Pentane, 5-bromo-1,2-dimethoxy-

• Inchi： 1S/C7H15BrO2/c1-9-6-7(10-2)4-3-5-8/h7H,3-6H2,1-2H3
• InChI Key： NOFUBLCFCBVHFD-UHFFFAOYSA-N
• SMILES： C(OC)C(OC)CCCBr

Additional information on Pentane, 5-bromo-1,2-dimethoxy-

Pentane, 5-bromo-1,2-dimethoxy- (CAS No. 2027657-55-0): A Comprehensive Overview in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, Pentane, 5-bromo-1,2-dimethoxy- (CAS No. 2027657-55-0) stands out as a versatile intermediate with significant applications in synthetic chemistry and drug development. This compound, characterized by its unique structural features, has garnered attention due to its potential in various chemical transformations and its relevance in contemporary research.

The molecular structure of Pentane, 5-bromo-1,2-dimethoxy- consists of a pentane backbone modified with bromine and methoxy substituents at the 5th carbon and the 1st and 2nd carbons, respectively. This specific arrangement imparts distinct reactivity patterns that make it valuable in organic synthesis. The presence of bromine and methoxy groups allows for a range of functionalization strategies, including nucleophilic substitution reactions, which are fundamental in constructing more complex molecules.

In recent years, the compound has been explored for its utility in the synthesis of bioactive molecules. For instance, researchers have leveraged its reactivity to develop novel heterocyclic compounds that exhibit pharmacological properties. The bromine atom serves as a convenient handle for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the formation of carbon-carbon bonds essential for drug-like scaffolds.

Moreover, the methoxy groups in Pentane, 5-bromo-1,2-dimethoxy- contribute to the molecule's solubility and stability under various reaction conditions. This characteristic is particularly advantageous when scaling up synthetic procedures from laboratory to industrial settings. The compound's ability to participate in multiple reaction types without significant degradation makes it a preferred choice for medicinal chemists seeking efficient synthetic routes.

Recent studies have highlighted the compound's role in developing antiviral and anticancer agents. Researchers have demonstrated its use as a precursor in constructing indole derivatives known for their therapeutic potential. The bromine substituent facilitates the introduction of aryl groups via cross-coupling reactions, while the methoxy groups can be further modified to introduce additional functionalities such as hydroxyl or carboxyl groups.

The synthesis of Pentane, 5-bromo-1,2-dimethoxy- itself is an intriguing process that showcases modern synthetic methodologies. Advanced techniques such as palladium-catalyzed borylation followed by halogenation have been employed to achieve high yields and purity. These methods not only highlight the compound's synthetic utility but also underscore the progress in catalytic chemistry that enables efficient production of complex organic molecules.

In addition to pharmaceutical applications, Pentane, 5-bromo-1,2-dimethoxy- has found utility in materials science. Its structural motifs are reminiscent of certain polymers and liquid crystals that exhibit unique optical and electronic properties. By incorporating this compound into larger molecular frameworks, scientists aim to develop novel materials with enhanced performance characteristics suitable for applications ranging from electronics to coatings.

The regulatory landscape surrounding Pentane, 5-bromo-1,2-dimethoxy- is another critical aspect that merits attention. As an intermediate chemical used primarily in research settings rather than end products intended for human or animal consumption, it falls under general chemical regulations rather than stringent controls associated with pharmaceuticals or agrochemicals. However, adherence to safety protocols remains essential during handling due to its reactivity and potential health hazards if mishandled.

The future prospects for this compound are promising given its versatility and adaptability across multiple domains of chemical research. As synthetic methodologies continue to evolve at an accelerated pace driven by innovations such as flow chemistry and biocatalysis; new applications may emerge that further expand upon its utility today.